(Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide

• IUPAC Name: 4-bromo-N-[(Z)-(4-phenyl-3-prop-2-enyl-1,3-thiazol-2-ylidene)amino]benzamide;hydrobromide
• InChI: InChI=1S/C19H16BrN3OS.BrH/c1-2-12-23-17(14-6-4-3-5-7-14)13-25-19(23)22-21-18(24)15-8-10-16(20)11-9-15;/h2-11,13H,1,12H2,(H,21,24);1H/b22-19-
• InChI Key: WJLLMDWFWXYFPY-GXTSIBQPSA-N
• Canonical SMILES: C=CCN1C(=CSC1=NNC(=O)C2=CC=C(C=C2)Br)C3=CC=CC=C3.Br
• Isomeric SMILES: C=CCN\1C(=CS/C1=N\NC(=O)C2=CC=C(C=C2)Br)C3=CC=CC=C3.Br
• Molecular Formula: C19H17Br2N3OS
• Molecular Weight: 495.2 g/mol

Description

(Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide is a useful research compound. Its molecular formula is C19H17Br2N3OS and its molecular weight is 495.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research involving compounds structurally related to (Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide has focused on their synthesis and structural characterization. For instance, Huynh et al. (2006) explored the synthesis of benzothiazolin-2-ylidene complexes of iridium(I), providing insights into the complex formation and structural aspects of similar compounds (Huynh et al., 2006). Similarly, Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones and investigated their structural properties, contributing to the understanding of similar molecules (Osmaniye et al., 2018).

Potential Anticancer Properties

Compounds related to (Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide have been studied for their anticancer properties. Osmaniye et al. (2018) synthesized benzothiazole acylhydrazones and tested their anticancer activity, demonstrating the potential of these compounds in oncological research (Osmaniye et al., 2018).

Application in Catalysis

The structural relatives of (Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide have been explored for their application in catalysis. The work by Huynh et al. (2006) on benzothiazolin-2-ylidene complexes of iridium(I) contributes to the understanding of how these compounds can be used in catalytic processes (Huynh et al., 2006).

Antimicrobial and Antifungal Activities

Research into compounds similar to (Z)-N'-(3-allyl-4-phenylthiazol-2(3H)-ylidene)-4-bromobenzohydrazide hydrobromide has shown potential in antimicrobial and antifungal activities. For instance, the study by Ghorab and Hamide (1995) on sulfur-containing hexahydrobenzo[b]thieno[2,3-d]pyrimidines, which share structural similarities, revealed good antibacterial and antifungal activities (Ghorab & Hamide, 1995).